Cas no 1049741-18-5 ((R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049741-18-5
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• MDL: MFCD06797538
• CID: 2117985
• Update Time: 2025-06-15

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-bromophenyl)methyl]-L-Proline hydrochloride
• (R)-alpha-(2-bromobenzyl)-proline-HCl
• (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (R)-alpha-(2-Bromobenzyl)proline HCl
• (R)-ALPHA-(2-BROMO-BENZYL)-PROLINE-HCL
• H-{Bzl(2-Br)}Pro-OH yenHCl
• L-Proline,2-[(2-bromophenyl)methyl]-
• 2-(2-Bromobenzyl)-L-proline hydrochloride
• AX8047758
• (2R)-2-(2-bromobenzyl)proline;hydrochloride
• (2R)-2-[(2-bromop

• MDL： MFCD06797538
• Inchi： 1S/C12H14BrNO2.ClH/c13-10-5-2-1-4-9(10)8-12(11(15)16)6-3-7-14-12;/h1-2,4-5,14H,3,6-8H2,(H,15,16);1H/t12-;/m1./s1
• InChI Key： SRJYAWRDXGYYPA-UTONKHPSSA-N
• SMILES： BrC1C=CC=CC=1C[C@@]1(C(=O)O)CCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049741-18-5): A Comprehensive Overview

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049741-18-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a pyrrolidine derivative, characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in drug discovery and development.

Chemical Properties

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is a white crystalline solid with a molecular formula of C₁₃H₁₆BrN₂O₂·HCl. The molecular weight of the compound is approximately 330.63 g/mol. The presence of the bromine atom and the chiral center at the pyrrolidine ring contribute to its unique chemical and physical properties. The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.

The chiral nature of (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is crucial for its biological activity, as enantiomers can have different pharmacological profiles. The R-enantiomer is particularly important in medicinal chemistry due to its potential as a building block for the synthesis of more complex molecules with specific biological activities.

Synthesis Methods

The synthesis of (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been reported in several studies, with various methods focusing on achieving high enantiomeric purity. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process. For example, a study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a chiral catalyst in a one-pot reaction sequence.

The general synthetic route involves the condensation of 2-bromobenzaldehyde with an appropriate chiral amine, followed by reduction to form the corresponding amine intermediate. Subsequent cyclization and carboxylation steps yield the desired pyrrolidine derivative. The final step involves conversion to the hydrochloride salt to improve stability and solubility.

Biological Activities and Applications

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has shown promising biological activities in various preclinical studies. One notable application is its use as a lead compound for the development of novel drugs targeting neurological disorders. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific neurotransmitter receptors, making it a valuable candidate for further drug discovery efforts.

In addition to its potential as a therapeutic agent, (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has also been explored for its use as a tool compound in biochemical assays. Its ability to modulate specific protein-protein interactions has made it useful for studying cellular signaling pathways and identifying new therapeutic targets.

Recent Research Developments

The latest research on (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has focused on optimizing its pharmacological properties and expanding its applications in drug discovery. A recent study published in ACS Medicinal Chemistry Letters reported the development of novel derivatives with enhanced potency and selectivity for specific targets. These derivatives were synthesized using advanced synthetic techniques and evaluated for their biological activities using both in vitro and in vivo models.

The results of these studies have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds, guiding future efforts in rational drug design. Additionally, ongoing clinical trials are evaluating the safety and efficacy of these compounds for treating various diseases, including neurodegenerative disorders and cancer.

Conclusion

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049741-18-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties, coupled with recent advancements in synthetic methods and biological applications, make it an important molecule for further investigation. As research continues to uncover new uses and optimize its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutics.